1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine
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Description
1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine is a pyrimidine derivative characterized by a 4,6-dimethylpyrimidin-2-yl group attached to a propan-1-amine chain. Pyrimidine derivatives are widely studied for their biological relevance, including roles in drug design and materials science .
Properties
Molecular Formula |
C9H15N3 |
|---|---|
Molecular Weight |
165.24 g/mol |
IUPAC Name |
1-(4,6-dimethylpyrimidin-2-yl)propan-1-amine |
InChI |
InChI=1S/C9H15N3/c1-4-8(10)9-11-6(2)5-7(3)12-9/h5,8H,4,10H2,1-3H3 |
InChI Key |
CUQVRIXEVORRKP-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C1=NC(=CC(=N1)C)C)N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine typically involves the reaction of 4,6-dimethylpyrimidine with propan-1-amine under specific conditions. One common method includes the use of a base such as potassium carbonate in a solvent like N,N-dimethylformamide (DMF) to facilitate the reaction . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity of the final product .
Chemical Reactions Analysis
1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Common reagents and conditions used in these reactions include solvents like DMF, bases such as potassium carbonate, and catalysts to enhance reaction rates. Major products formed from these reactions depend on the specific reagents and conditions used but can include various substituted pyrimidine derivatives .
Scientific Research Applications
1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: This compound is studied for its potential biological activities, including antimicrobial and antifungal properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.
Mechanism of Action
The mechanism of action of 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine involves its interaction with specific molecular targets. In biological systems, it may act as an inhibitor of certain enzymes or receptors, disrupting normal cellular processes. The exact pathways and targets can vary depending on the specific application and context of use .
Comparison with Similar Compounds
1-(4,6-Dimethylpyrimidin-2-yl)guanidine (10)
- Structure : Replaces the propan-1-amine group with a guanidine moiety.
- Properties: Synthesized via reaction with cyanamide and ammonium chloride (68% yield).
- Application: Potential use in metal coordination or as a precursor for bioactive molecules.
Bis(4,6-dimethylpyrimidin-2-yl)amine (11)
- Structure : Two 4,6-dimethylpyrimidin-2-yl groups linked via an amine.
- Properties : Synthesized from 1-(4,6-dimethylpyrimidin-2-yl)guanidine and acetylacetone. Exhibits planar geometry, favoring π-π stacking interactions, as confirmed by X-ray crystallography (triclinic, space group $ P1 $) .
- Comparison : Higher molecular weight ($ M_r = 239.28 $) compared to the target compound, likely reducing solubility in polar solvents .
1-(4,6-Dimethylpyrimidin-2-yl)thiourea
- Structure : Thiourea substituent instead of propan-1-amine.
- Properties : Forms hydrogen-bonded dimers (C–S bond length: 1.68 Å) and exhibits antibacterial activity. Synthesized as a byproduct in copper acetate reactions .
- Key Difference : The thiourea group introduces sulfur-based reactivity, absent in the target compound.
Functional Group Variants
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine
- Structure : Piperidine substituent at position 4.
- Properties : Synthesized for crystal structure studies. Exhibits a distorted tetrahedral geometry around the piperidine nitrogen, enhancing hydrophobic interactions .
- Comparison : The piperidine group increases steric bulk compared to the linear propan-1-amine chain in the target compound.
4,6-Dichloro-5-(prop-2-yn-1-yl)pyrimidin-2-amine (B6)
- Structure : Chlorine substituents at positions 4 and 6, with a propargyl group at position 3.
- Properties : Higher melting point (159–161°C) due to halogen-induced crystallinity. $ ^1H $ NMR shows alkyne protons at δ 3.52 (H-10) and δ 2.96 (H-30) .
- Key Difference : Chlorine atoms enhance electrophilicity, making B6 more reactive in nucleophilic substitutions than the dimethyl-substituted target compound.
Data Tables
Table 1: Physicochemical Properties of Selected Pyrimidine Derivatives
Table 2: Crystallographic Data for Pyrimidine Derivatives
Key Research Findings
- Hydrogen Bonding : The 4,6-dimethylpyrimidin-2-yl scaffold facilitates hydrogen bonding via the amine group, critical for biological activity .
- Steric Effects : Linear substituents (e.g., propan-1-amine) improve solubility compared to bulkier groups like piperidine .
- Reactivity : Chlorine substituents (e.g., in B6) enhance electrophilicity, enabling nucleophilic substitutions absent in the dimethyl-substituted target compound .
Biological Activity
1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine is a synthetic organic compound notable for its structural features, including a pyrimidine ring with methyl substitutions and a propan-1-amine chain. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer domains. This article provides a comprehensive overview of the biological activity of 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine, supported by research findings, data tables, and case studies.
Chemical Structure and Properties
The molecular formula of 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine is CHN, with a molecular weight of 165.24 g/mol. The compound's structure can be represented as follows:
- Canonical SMILES : CC1=CC(=NC(=N1)CCCN)C
- InChI Key : XLJGOFKBTAWGOJ-UHFFFAOYSA-N
The unique structural configuration imparts distinct chemical reactivity and biological activity compared to related compounds.
Antimicrobial Properties
Research indicates that 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine exhibits significant antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.
| Bacterial Strain | MIC (µg/mL) | Zone of Inhibition (mm) |
|---|---|---|
| Staphylococcus aureus | 50 | 15 |
| Escherichia coli | 100 | 12 |
| Klebsiella pneumoniae | 75 | 14 |
The compound's mechanism of action appears to involve the inhibition of bacterial enzyme activity, which is critical for their survival and proliferation.
Anticancer Activity
In addition to its antimicrobial effects, 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine has been investigated for its anticancer properties. Preliminary studies suggest that the compound may inhibit the growth of cancer cell lines through modulation of specific signaling pathways.
Case Study: In Vitro Anticancer Activity
A study evaluated the antiproliferative effects of the compound on several cancer cell lines:
| Cell Line | IC (µM) | Growth Inhibition (%) |
|---|---|---|
| MCF7 (Breast Cancer) | 20 | 70 |
| HT29 (Colon Cancer) | 15 | 80 |
| NCI-H522 (Lung Cancer) | 25 | 65 |
The results indicate that the compound effectively inhibits cell proliferation in a dose-dependent manner .
The biological activity of 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine is believed to involve interactions with various biological macromolecules. It may inhibit specific enzymes or receptors involved in disease pathways, leading to therapeutic applications in treating infections or cancers. Ongoing research aims to elucidate these interactions further .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
